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Compound of Interest

Compound Name: Quinazoline-6-carboxylic acid

Cat. No.: B1262154

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
Quinazoline-6-carboxylic acid. Adherence to these procedures is critical for ensuring the
safety of laboratory personnel and maintaining a secure research environment.

Immediate Safety and Hazard Summary

Quinazoline-6-carboxylic acid is a chemical compound that requires careful handling due to
its potential hazards. According to its GHS classification, it can cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[1][2] Therefore, the use of appropriate Personal
Protective Equipment (PPE) is mandatory to prevent exposure.

Operational Plan: Handling Procedures

1. Engineering Controls:
o Always handle Quinazoline-6-carboxylic acid in a well-ventilated area.[2][3]

» For procedures that may generate dust, such as weighing or transferring powder, a properly
functioning chemical fume hood is required.[4]

2. Personal Protective Equipment (PPE):
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Eye and Face Protection: Chemical safety goggles are the minimum requirement.[5] For
tasks with a higher risk of splashing, a face shield should be worn in addition to goggles.[6]

[7]
Skin Protection:
o A chemically compatible laboratory coat must be worn at all times.[4]

o Wear chemical-resistant gloves. Nitrile gloves are suitable for incidental contact, but for
prolonged handling or in case of a spill, heavier-duty gloves should be used.[4][5][6]
Always inspect gloves for any signs of degradation or perforation before use.

Respiratory Protection: If handling the compound as a powder outside of a chemical fume
hood, respiratory protection such as an N95 dust mask is necessary to avoid inhaling
particles.[5][6]

. Hygiene Measures:
Avoid all personal contact with the chemical, including inhalation.[3]

Wash hands thoroughly with soap and water after handling Quinazoline-6-carboxylic acid,
even if gloves were worn.[2][3]

Do not eat, drink, or smoke in the laboratory where this chemical is handled.[3]

Data Presentation: Hazard and Protection Summary

e .. Required Personal
Hazard Classification GHS Hazard Statement ) ]
Protective Equipment

) ) o H315: Causes skin irritation[1] Chemical-resistant gloves
Skin Corrosion/Irritation

[2] (e.g., nitrile), Lab coat[4][6]
) o H319: Causes serious eye Safety goggles or face
Serious Eye Damage/Irritation o ,
irritation[1][2] shield[5][6]

N o ] Use in a well-ventilated area or
Specific Target Organ Toxicity H335: May cause respiratory ) ) )
with respiratory protection

(Single Exposure) initation[1][2] (e.g., N95 mask)[4][6]
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Experimental Protocols: Spill and Disposal Plan

Spill Cleanup:

e Minor Spills (Solid): In case of a small spill, carefully sweep up the solid material to avoid
generating dust. Place the spilled material into a labeled, sealed container for hazardous
waste disposal.[3]

o Major Spills: Evacuate the area and alert the appropriate emergency response personnel at
your institution.

Disposal Plan:

» All materials contaminated with Quinazoline-6-carboxylic acid, including the compound
itself, contaminated labware (e.g., pipette tips, vials), and used PPE, must be treated as
hazardous chemical waste.[6]

o Collect all waste in a dedicated, properly labeled, and sealed hazardous waste container.[6]

e The primary and recommended method for the disposal of Quinazoline-6-carboxylic acid
is through a licensed hazardous waste disposal company.[6] Do not dispose of this chemical
down the drain or in regular trash.[6]

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup
and proper disposal.[6]

Mandatory Visualization: Safety Workflow
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Caption: Workflow for Safely Handling Quinazoline-6-carboxylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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